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Introduction

1BE-DCFBC (N-[N-[(S)-1,3-dicarboxypropyl]carbamoyl]-4-18F-fluorobenzyl-L-cysteine) is a
radiolabeled small molecule that targets the prostate-specific membrane antigen (PSMA), a
transmembrane protein highly overexpressed in prostate cancer cells. This makes ®F-DCFBC
a valuable PET imaging agent for the detection, staging, and monitoring of prostate cancer.
Accurate and reproducible quantification of 12F-DCFBC uptake is crucial for its use as a
biomarker in clinical trials and research. These application notes provide detailed protocols for
the image analysis and quantification of 8F-DCFBC uptake using commercially available and
open-source software, along with relevant biological context and experimental procedures.

PSMA Signaling and *®F-DCFBC Uptake

PSMA is not only a target for imaging but also plays a functional role in prostate cancer
progression. Its expression is associated with a switch in cellular signaling from the proliferative
MAPK pathway to the pro-survival PI3K-AKT pathway.[1][2][3] This shift is believed to
contribute to tumor growth and survival. The binding of 1®F-DCFBC to PSMA allows for the non-
invasive assessment of PSMA expression levels, providing a potential surrogate marker for the
activation of these critical signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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